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Compound of Interest

Dichloroacetaldehyde diethyl

Compound Name:
acetal

Cat. No.: B156410

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and
use of dichloroacetaldehyde diethyl acetal in a laboratory setting. The information is
intended for qualified professionals in chemical research and drug development.

Chemical and Physical Properties

Dichloroacetaldehyde diethyl acetal is a flammable and corrosive liquid that requires careful
handling.[1] Its properties are summarized in the table below for easy reference.
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Property Value Reference(s)
Molecular Formula CeH12Cl202 [2]
Molecular Weight 187.06 g/mol [2]
Appearance Colorless to light yellow liquid [3]
Boiling Point 183-184 °C [2]
Density 1.138 g/mL at 25 °C [2]
Refractive Index n20/D 1.436 [2]
Flash Point 59 °C (138.2 °F) - closed cup [1]
Storage Temperature 2-8°C [2]

Soluble in water (forms
Solubility hydrates), alcohols, and diethyl
ether.

[3]

Safety, Handling, and Storage Procedures

Strict adherence to safety protocols is essential when working with dichloroacetaldehyde

diethyl acetal.

Hazard Identification

Signal Word: Warning[1]

Hazard Statements:

H226: Flammable liquid and vapor.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Recommended Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).
» Skin and Body Protection: A lab coat or chemical-resistant apron.

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
inhalation risk is high, a respirator with an appropriate filter is recommended.

Handling Procedures

e Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of
vapors.

o Keep away from heat, sparks, open flames, and other ignition sources.[1]
e Use non-sparking tools and ground all equipment to prevent static discharge.

e Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with
water.

o Keep the container tightly closed when not in use.

Storage Procedures

e Store in a cool, dry, and well-ventilated area at the recommended temperature of 2-8°C.[2]
o Keep containers tightly sealed to prevent exposure to moisture and air.
o Store away from incompatible materials such as strong oxidizing agents and strong acids.

e The storage area should be designated for flammable liquids.

Experimental Protocols

Dichloroacetaldehyde diethyl acetal is a versatile reagent in organic synthesis, particularly
as a precursor for heterocyclic compounds. Below is a representative protocol for the synthesis
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of 2-aminothiazole, a valuable intermediate in the pharmaceutical industry. This protocol is
based on the Hantzsch thiazole synthesis, which involves the reaction of an a-halocarbonyl
compound (or its acetal equivalent) with a thioamide.[4][5]

Synthesis of 2-Aminothiazole

This procedure outlines the cyclocondensation reaction between dichloroacetaldehyde
diethyl acetal and thiourea.

Materials:

o Dichloroacetaldehyde diethyl acetal

e Thiourea

e Ethanol

o Water

e Sodium hydroxide (NaOH) solution (e.g., 20%)
 Diethyl ether

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
» Activated carbon (optional)

Equipment:

» Round-bottom flask

Reflux condenser

Stirring plate and stir bar

Heating mantle

Separatory funnel
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o Beakers and Erlenmeyer flasks
e Buchner funnel and filter flask
» Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, combine dichloroacetaldehyde diethyl acetal and thiourea in a suitable solvent
such as ethanol or an ethanol-water mixture.[6]

o Reaction: Heat the mixture to reflux with stirring. The reaction progress can be monitored by
thin-layer chromatography (TLC).

o Neutralization: After the reaction is complete, cool the mixture to room temperature. Slowly
add a solution of sodium hydroxide to neutralize the reaction mixture.[7]

o Extraction: Transfer the neutralized mixture to a separatory funnel. Extract the aqueous layer
multiple times with diethyl ether.[3][7]

e Drying and Filtration: Combine the organic extracts and dry over an anhydrous drying agent
like magnesium sulfate or sodium sulfate. Filter to remove the drying agent.

o Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator to yield the
crude product.

 Purification: The crude 2-aminothiazole can be purified by recrystallization from a suitable
solvent, such as ethanol or benzene, to obtain the final product.[3][7]

Visualizations
Experimental Workflow for 2-Aminothiazole Synthesis
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Caption: Experimental Workflow for the Synthesis of 2-Aminothiazole.
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Caption: Hantzsch Thiazole Synthesis Pathway Overview.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichloroacetaldehyde-diethyl-acetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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